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Compound of Interest

Compound Name: Pemafibrate-d4

Cat. No.: B15135581

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Pemafibrate-d4. The following procedures for
personal protective equipment (PPE), operational handling, and disposal are designed to
ensure a safe laboratory environment and maintain the integrity of the compound. While a
specific Safety Data Sheet (SDS) for Pemafibrate-d4 is not readily available, the safety
precautions for its non-deuterated counterpart, Pemafibrate, should be followed.[1] This
material should be considered hazardous until further information becomes available.[2]

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of Pemafibrate.
These properties are expected to be very similar for Pemafibrate-d4.
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Property Value

CAS Number 848259-27-8 (non-deuterated)[2]
Molecular Formula C28H30N206[2]

Molecular Weight 490.6 g/mol [2]

Appearance Crystalline solid

Purity =98%

UV/Vis. Amax: 251, 283 nm

Storage Temperature

-20°C

Soluble in organic solvents such as ethanol,

Solubility DMSO, and dimethylformamide (approx. 30
mg/ml)
Stability =2 years at -20°C

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is essential to minimize exposure

and ensure safety when handling Pemafibrate-d4. The usual precautionary measures for

handling chemicals should be followed.
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Protection Type

Recommended Equipment

Specifications & Remarks

Eye and Face Protection

Safety glasses with side-

shields or chemical goggles.

A face shield may be
necessary for larger quantities
or when there is a splash

hazard.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).

Due to the lack of specific
testing, it is crucial to select
gloves that are impermeable
and resistant to the substance.
Inspect gloves for integrity
before each use and change
them immediately if

contaminated.

Body Protection

Laboratory coat.

To protect skin and clothing
from dust and spills. Full-length
pants and closed-toe shoes

are also required.

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood.

If handling outside of a fume
hood or if dust formation is
likely, a NIOSH-approved
respirator (e.g., N95) is
recommended to prevent

inhalation.

Operational Handling Plan

Safe handling of Pemafibrate-d4 requires careful attention to laboratory procedures to

minimize exposure and prevent contamination of the compound.

Step-by-Step Handling Protocol

1. Preparation:

e Ensure that an eyewash station and safety shower are readily accessible.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.benchchem.com/product/b15135581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Work in a well-ventilated area, preferably within a chemical fume hood, especially when
weighing or transferring the powder.

Assemble all necessary equipment and reagents before handling the compound.

To maintain isotopic purity, handle the compound under a dry, inert atmosphere such as
nitrogen or argon, and use anhydrous, deuterated solvents for preparing solutions.

. Donning PPE:
Put on a lab coat, followed by safety glasses or goggles.
If required, ensure a proper fit for a respirator.
Finally, put on chemical-resistant gloves.

. Handling Pemafibrate-d4:

All handling of Pemafibrate-d4 should be conducted in a well-ventilated chemical fume
hood.

Carefully weigh the required amount of the compound, avoiding the creation of dust.

When dissolving, add the solvent slowly to the solid to prevent splashing. Stock solutions
can be made by dissolving the compound in a solvent of choice, which should be purged
with an inert gas.

Keep containers tightly closed when not in use to prevent contamination from atmospheric
moisture.

. Post-Handling:
Decontaminate the work area with an appropriate solvent.

Remove PPE in the reverse order it was put on, being careful to avoid contaminating skin or
clothing.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15135581?utm_src=pdf-body
https://www.benchchem.com/product/b15135581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.

Disposal Plan

Proper disposal of chemical waste is critical to maintaining a safe laboratory and environment.
Treat all waste chemical solids and liquids as hazardous unless confirmed to be non-
hazardous.

Step-by-Step Disposal Protocol

1. Waste Collection:

o Collect waste Pemafibrate-d4 and any contaminated materials (e.g., pipette tips, gloves) in
a suitable, closed container.

e The container must be made of a stable material and be well-sealed.
2. Labeling:

o Label the hazardous waste container with a chemical waste tag as soon as accumulation
begins.

3. Storage:

» Store the waste container in a designated, well-ventilated area, segregated from
incompatible materials.

e Do not accumulate more than 55 gallons of hazardous waste.
4. Disposal:

o The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing. Do not discharge to sewer systems.

o Arrange for waste pickup through your institution's hazardous waste collection program.

5. Empty Containers:
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+ Containers that held the chemical should be triple rinsed with a suitable solvent. The rinsate
must be collected and disposed of as hazardous waste.

« After rinsing, deface any chemical labels on the container before disposing of it as regular
trash.

Workflow Visualization

The following diagram illustrates the safe handling workflow for Pemafibrate-d4, from
preparation to disposal.

TPreparation
- Work in fume hood
- Assemble equipment

2 Do PPE
- Lab coat
- Safety glasses/goggles

- Dissolving in solvent

- Store safely

End of Process

Click to download full resolution via product page
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Caption: Safe handling workflow for Pemafibrate-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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